2-(4-(2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)ethyl)piperazin-1-yl)acetic acid

• Molecular Formula: C23H27N3O4
• Molecular Weight: 409.5 g/mol
• IUPAC Name: 2-[4-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethyl]piperazin-1-yl]acetic acid
• InChI: InChI=1S/C23H27N3O4/c27-22(28)15-26-13-11-25(12-14-26)10-9-24-23(29)30-16-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,21H,9-16H2,(H,24,29)(H,27,28)
• InChI Key: PJUPEYFAERZMPB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCNC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)CC(=O)O

Description

2-(4-(2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)ethyl)piperazin-1-yl)acetic acid is a complex organic compound that features a fluorenylmethoxycarbonyl (Fmoc) protecting group. This compound is often used in peptide synthesis due to its ability to protect amino groups during chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-(2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)ethyl)piperazin-1-yl)acetic acid typically involves multiple steps:

Fmoc Protection: The fluorenylmethoxycarbonyl group is introduced to protect the amino group.

Piperazine Derivatization: The piperazine ring is functionalized with the protected amino group.

Acetic Acid Addition: The final step involves the addition of the acetic acid moiety to complete the compound.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve large-scale synthesis using automated peptide synthesizers. These machines can handle the multiple steps required for the synthesis, ensuring high purity and yield.

Chemical Reactions Analysis

Types of Reactions

2-(4-(2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)ethyl)piperazin-1-yl)acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups.

Reduction: Reduction reactions can be used to remove the Fmoc protecting group.

Substitution: The compound can participate in substitution reactions to introduce different substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Piperidine is often used to remove the Fmoc group.

Substitution: Various alkylating agents can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can introduce hydroxyl or carbonyl groups, while reduction typically yields the deprotected amine.

Scientific Research Applications

2-(4-(2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)ethyl)piperazin-1-yl)acetic acid has several scientific research applications:

Chemistry: Used in peptide synthesis as a protecting group for amino acids.

Biology: Employed in the study of protein-protein interactions and enzyme mechanisms.

Medicine: Investigated for its potential use in drug delivery systems.

Industry: Utilized in the production of specialized polymers and materials.

Mechanism of Action

The mechanism of action for 2-(4-(2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)ethyl)piperazin-1-yl)acetic acid primarily involves its role as a protecting group. The Fmoc group protects the amino group during chemical reactions, preventing unwanted side reactions. The compound can be deprotected under basic conditions, revealing the free amine for further reactions.

Comparison with Similar Compounds

Similar Compounds

• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)acetic acid
• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)butanoic acid
• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)pentanoic acid

Uniqueness

What sets 2-(4-(2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)ethyl)piperazin-1-yl)acetic acid apart is its specific structure, which includes a piperazine ring. This ring can enhance the compound’s stability and reactivity, making it particularly useful in peptide synthesis and other applications.